8-bromo-3-(4-chlorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 4-bromo-10-(4-chlorophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C17H14BrClN2O2/c1-17-9-14(13-8-10(18)2-7-15(13)23-17)20-16(22)21(17)12-5-3-11(19)4-6-12/h2-8,14H,9H2,1H3,(H,20,22)
• InChI Key: AZJHWRPXZRNHGE-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)Br)NC(=O)N2C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14BrClN2O2
• Molecular Weight: 393.7 g/mol

Description

8-bromo-3-(4-chlorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C17H14BrClN2O2 and its molecular weight is 393.67. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Isomerization

The compound undergoes unexpected transformations and isomerizations when dissolved in DMSO solution, showing a change to mixtures with respective 4-(5-bromo-2-hydroxyphenyl)-3,4-dihydropyrimidin-2(1Н)-one(thione) under certain conditions. This behavior suggests potential for studies in dynamic chemical processes and isomerization reactions (Sedova, Krivopalov, & Shkurko, 2017).

Antibacterial Activity

Related chemical structures have been evaluated for antibacterial activity, showing effectiveness against various bacterial strains. This indicates a potential avenue for the development of new antibacterial agents, leveraging the structural features of this compound (Rehman et al., 2016). Similar structures have also been found to inhibit bacterial growth, suggesting the importance of the oxadiazolylthio moiety in antimicrobial activity (Rasool et al., 2016).

Pharmacological Studies

The synthesis and evaluation of related compounds have shown that they can be potent antibacterial agents against both gram-negative and gram-positive bacteria. This research highlights the potential of derivatives for use in pharmacological applications to combat bacterial infections (Siddiqui et al., 2014).

Antimicrobial and Anthelmintic Activities

Compounds with similar structures have been synthesized and screened for antimicrobial and anthelmintic activities, indicating a potential for these derivatives to be developed into treatments for infections and parasitic worms (Naganagowda & Padmashali, 2010).